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Compound of Interest

Compound Name: 2-Chloro-4-iodonicotinaldehyde

Cat. No.: B111964 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-4-iodonicotinaldehyde
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical, immediate safety protocols and logistical information for the

handling and disposal of 2-Chloro-4-iodonicotinaldehyde. Adherence to these procedures is

essential for ensuring a safe laboratory environment and minimizing risk.

Hazard Identification and Immediate Precautions
2-Chloro-4-iodonicotinaldehyde is a hazardous substance that requires careful handling.

Based on available safety data, the primary hazards are:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Immediate precautions include working in a well-ventilated area, avoiding the generation of

dust, and preventing contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment.
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Protection Area Required PPE
Specifications and Best

Practices

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. For tasks with a

high risk of splash or

prolonged contact, consider

double-gloving. Remove and

replace gloves immediately if

they become contaminated.[2]

[3]

Eye and Face Protection
Safety goggles with side

shields or a face shield

Chemical splash goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing or

dust generation.[3][4]

Body Protection Laboratory coat

A standard lab coat should be

worn and kept fastened to

protect against skin contact.

Respiratory Protection NIOSH-approved respirator

Handling of this solid should

be performed in a certified

chemical fume hood. If there is

a risk of inhaling dust, a

NIOSH-approved N95

respirator or a half-mask

respirator with a combination

of P100 particulate filters and

organic vapor cartridges

should be used.[5][6][7]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.
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Experimental Workflow Diagram
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Diagram 1: Safe Handling Workflow
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Diagram 2: Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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